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Compound of Interest

Compound Name: 4,4'-Diaminooctafluorobiphenyl

Cat. No.: B085828 Get Quote

In-Depth Technical Guide: 4,4'-
Diaminooctafluorobiphenyl
For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
4,4'-Diaminooctafluorobiphenyl is a fluorinated aromatic diamine that serves as a crucial

monomer in the synthesis of high-performance polymers. Its rigid structure and the presence of

electron-withdrawing fluorine atoms impart unique properties to the materials derived from it.

Identifier Value

CAS Number 1038-66-0[1]

Molecular Formula C₁₂H₄F₈N₂

Molecular Weight 328.16 g/mol [1]

Physicochemical Properties
This compound is typically a white to light brown crystalline powder.[1] Key physical properties

are summarized below.
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Property Value

Melting Point 175-177 °C[1]

Boiling Point (Predicted) 279.4 ± 35.0 °C[1]

Solubility Soluble in Methanol[1]

Storage Temperature
Room Temperature, Sealed in Dry, Keep in Dark

Place[1]

Applications in Polymer Chemistry
4,4'-Diaminooctafluorobiphenyl is a key building block for the synthesis of fluorinated

polyimides. These polymers are known for their exceptional thermal stability, chemical

resistance, and desirable dielectric properties, making them suitable for applications in

microelectronics and aerospace industries. The incorporation of the octafluorobiphenyl moiety

can enhance solubility and modify the optical and mechanical properties of the resulting

polymers.

Experimental Protocol: Synthesis of Polyimides
The following is a general, representative two-step procedure for the synthesis of polyimides

using a diamine such as 4,4'-Diaminooctafluorobiphenyl and a dianhydride. This protocol is

based on established methods for polyimide synthesis.

Step 1: Poly(amic acid) Synthesis

In a dry, nitrogen-purged flask, dissolve a specific molar amount of 4,4'-
Diaminooctafluorobiphenyl in an anhydrous polar aprotic solvent, such as N,N-

dimethylacetamide (DMAc) or N-methylpyrrolidone (NMP).

To this stirred solution, add an equimolar amount of a chosen dianhydride (e.g., pyromellitic

dianhydride (PMDA) or 3,3',4,4'-diphenylsulfonetetracarboxylic dianhydride (DSDA)) in one

portion.[2]

Continue stirring the reaction mixture at room temperature under a nitrogen atmosphere for

approximately 12-24 hours to form a viscous poly(amic acid) solution.[2]
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Step 2: Imidization to Polyimide

The conversion of the poly(amic acid) to the final polyimide can be achieved through thermal or

chemical imidization.

Thermal Imidization:

Cast the poly(amic acid) solution onto a glass substrate to form a thin film.

Heat the film in a vacuum or inert atmosphere oven using a staged curing cycle, for

example: 100°C for 1 hour, 200°C for 1 hour, and finally 300°C for 1 hour.

Chemical Imidization:

To the poly(amic acid) solution, add a dehydrating agent, such as acetic anhydride, and a

catalyst, such as pyridine.[2]

Stir the mixture at room temperature overnight.[2]

Precipitate the resulting polyimide by pouring the solution into a non-solvent like methanol.

Collect the polymer by filtration, wash thoroughly with the non-solvent, and dry under

vacuum.[2]

Data on Derived Polyimides
The properties of polyimides are highly dependent on the specific dianhydride used in

conjunction with the diamine. The following table presents a summary of typical thermal and

mechanical properties for high-performance polyimides, illustrating the expected performance

characteristics of polymers derived from fluorinated diamines like 4,4'-
Diaminooctafluorobiphenyl.
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Property Typical Value Range

Glass Transition Temperature (Tg) 222 - 351 °C[2]

10% Weight Loss Temperature > 520 °C[2]

Tensile Strength 102 - 114 MPa[3][4]

Tensile Modulus 2.76 - 3.42 GPa[3][4]

Dielectric Constant (at 10 kHz) 2.84 - 3.61[2]

Moisture Absorption 0.23 - 0.58 %[2]

Visualized Workflow
The following diagram illustrates the general workflow for the synthesis of polyimides from 4,4'-
Diaminooctafluorobiphenyl.
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General workflow for polyimide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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